Cas no 1398503-83-7 (4-(Methoxy-d3)-phenylboronic acid)

• Product Name: 4-(Methoxy-d3)-phenylboronic acid
• CAS No: 1398503-83-7
• MF: C₇H₉BO₃
• MW: 154.974047422409
• CID: 3047653
• Update Time: 2025-11-06

4-(Methoxy-d3)-phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methoxy-d3)-phenylboronic acid
• 4-(Methoxy-d3)-phenyl-boronic acid

• Inchi： 1S/C7H9BO3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5,9-10H,1H3/i1D3
• InChI Key： VOAAEKKFGLPLLU-FIBGUPNXSA-N
• SMILES： C1(B(O)O)=CC=C(OC([2H])([2H])[2H])C=C1

Additional information on 4-(Methoxy-d3)-phenylboronic acid

Comprehensive Overview of 4-(Methoxy-d3)-phenylboronic acid (CAS No. 1398503-83-7): Properties, Applications, and Industry Trends

4-(Methoxy-d3)-phenylboronic acid (CAS No. 1398503-83-7) is a deuterated derivative of phenylboronic acid, a versatile compound widely utilized in organic synthesis, pharmaceutical research, and material science. The incorporation of deuterium (d3) at the methoxy group enhances its stability and makes it invaluable for isotope labeling studies, metabolic research, and drug discovery. This article delves into the chemical properties, synthetic applications, and emerging trends surrounding this specialized boronic acid derivative.

The molecular structure of 4-(Methoxy-d3)-phenylboronic acid features a phenyl ring substituted with a deuterated methoxy group (–OCD₃) at the para position and a boronic acid (–B(OH)₂) functional group. This unique combination enables its participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C–C bond formation in medicinal chemistry. Researchers increasingly favor deuterated compounds like this due to their improved pharmacokinetic profiles, a trend driven by the growing demand for deuterated drugs in oncology and CNS disorders.

Recent advancements in isotope-labeled compounds have spotlighted CAS 1398503-83-7 as a critical building block for probing reaction mechanisms and tracing metabolic pathways. Its deuterated methoxy group minimizes kinetic isotope effects (KIEs) while providing distinct spectroscopic signatures in NMR and MS analyses. Pharmaceutical companies leverage these properties to develop stable isotope-labeled standards for LC-MS quantification, addressing challenges in bioanalytical method validation.

In material science, 4-(Methoxy-d3)-phenylboronic acid contributes to the design of boron-based polymers and sensors. Its ability to form reversible covalent bonds with diols makes it ideal for glucose-sensitive hydrogels—a hot topic in wearable health monitoring technologies. The compound’s thermal stability (decomposing above 200°C) further supports its use in high-performance materials for electronics and coatings.

Synthetic protocols for 1398503-83-7 typically involve palladium-catalyzed borylation of deuterated anisole derivatives or isotopic exchange reactions. Industry best practices emphasize strict control over residual solvents (e.g., THF, DMF) to meet ICH Q3C guidelines, reflecting heightened regulatory scrutiny in pharmaceutical intermediates production. Analytical characterization via ¹H/¹³C NMR, HPLC-UV, and Karl Fischer titration ensures batch-to-batch consistency.

Environmental and safety considerations for 4-(Methoxy-d3)-phenylboronic acid align with standard boronic acid handling protocols. While not classified as hazardous under GHS, proper storage in inert atmospheres (N₂) at 2–8°C prevents boroxine formation. The compound’s low ecotoxicity (OECD 301D) supports its adoption in green chemistry initiatives, particularly in flow chemistry setups that minimize waste.

The market for deuterated building blocks like CAS 1398503-83-7 is projected to grow at 8.2% CAGR (2023–2030), fueled by rising R&D investments in precision medicine and PET imaging agents. Key suppliers now offer custom deuterium enrichment (up to 99 atom % D) to cater to diverse research needs, from fragment-based drug discovery to proteomics studies.

Future directions include exploring 4-(Methoxy-d3)-phenylboronic acid in covalent organic frameworks (COFs) for hydrogen storage and as a tracer in environmental fate studies. Its compatibility with continuous manufacturing platforms positions it as an enabler of Industry 4.0 in chemical production, meeting demands for both scalability and sustainability.